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Compound of Interest

Compound Name: Erythroxytriol P

Cat. No.: B15589976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Erythroxytriol P is a naturally occurring diterpenoid that has been isolated from

plant species of the Erythroxylum genus, notably Erythroxylum monogynum and Sapium

discolor.[1] It is identified by the CAS Number 7121-99-5.[1] Structurally, it is classified as a

complex diterpene belonging to the pimarane class of terpenoids and is also known by its

systematic name, (13S)-10-Demethyl-9α-methylpimarane-5α,15,16-triol.[2] Its molecular

formula is C₂₀H₃₆O₃, and it has a molecular weight of 324.5 g/mol .[1][2] This guide provides a

comprehensive overview of the known chemical properties of Erythroxytriol P, including

detailed experimental protocols where available in the public domain, and visual

representations of related chemical logic.

Chemical and Physical Properties
Quantitative data regarding the specific physical properties of Erythroxytriol P are not widely

reported in publicly accessible literature. Many databases list key physical constants as "Not

Available." The information that is consistently reported is summarized in the table below.
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Property Value Source

CAS Number 7121-99-5 [1][3]

Molecular Formula C₂₀H₃₆O₃ [1][2]

Molecular Weight 324.5 g/mol [1][2]

IUPAC Name

1-[(2R,4aR,4bS,8aR,10aR)-8a-

hydroxy-2,4a,8,8-tetramethyl-

1,3,4,4b,5,6,7,9,10,10a-

decahydrophenanthren-2-

yl]ethane-1,2-diol

[4]

Melting Point Not Available [2]

Boiling Point Not Available [2]

Solubility Not Available [2]

Spectroscopic Data
The structural elucidation of Erythroxytriol P was first reported in 1967, based on

spectroscopic and chemical evidence. While the original publication from the Journal of the

Chemical Society C: Organic describes the use of spectroscopic methods, the detailed raw

data (e.g., specific NMR shifts, IR absorption bands) are not available in the readily accessible

abstracts. The presence of hydroxyl groups is a key structural feature.[1]

Experimental Protocols
Detailed experimental protocols for the isolation and synthesis of Erythroxytriol P are not

extensively documented in publicly available literature. The original isolation was from the

heartwood of Erythroxylum monogynum. The general workflow for isolating natural products

from plant material is outlined below.

General Isolation Workflow
The isolation of a natural product like Erythroxytriol P from a plant source such as

Erythroxylum monogynum typically follows a multi-step process. This logical workflow is

depicted in the diagram below.
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General Workflow for Natural Product Isolation

Plant Material Collection
(e.g., Heartwood of E. monogynum)

Drying and Grinding

Solvent Extraction
(e.g., with light petroleum)

Crude Extract

Chromatographic Separation
(e.g., Column Chromatography)

Fraction Collection

Further Purification
(e.g., TLC, HPLC)

Isolated Erythroxytriol P

Structural Elucidation
(NMR, MS, IR Spectroscopy)
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Caption: A generalized workflow for the isolation and identification of Erythroxytriol P.
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Biological Activity
The biological activity of Erythroxytriol P is not well-characterized. Some sources suggest it

may have biological activity, potentially influencing neurotransmitter systems.[1] However,

specific pharmacological effects have not been extensively studied or reported. It is important

to distinguish Erythroxytriol P, a diterpenoid, from the psychoactive tropane alkaloids (like

cocaine) that are also found in some species of the Erythroxylum genus.

Chemical Synthesis
Information regarding the total synthesis of Erythroxytriol P is scarce in the public domain.

One source mentions that it can be synthesized by the ozonolysis of 2-hydroxy-3-

phenylacetophenone, although this is likely a misattribution, as the structures are not

consistent. The complex stereochemistry of this diterpenoid suggests that its synthesis would

be a multi-step and challenging process.

A logical approach to the chemical synthesis of a complex natural product like Erythroxytriol P
would involve a series of strategic steps.
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Logical Flow for Chemical Synthesis

Retrosynthetic Analysis

Identification of Key Synthons
and Starting Materials

Stepwise Bond Formation
and Functional Group Interconversion

Stereochemical Control Purification of Intermediates

Final Product Assembly

Purification and Characterization
of Synthetic Erythroxytriol P
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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